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Introduction
Tiger17, a synthetic 11-amino acid peptide, has demonstrated significant potential in promoting

wound healing.[1][2] Its mechanism of action involves stimulating the production of crucial

growth factors like Transforming Growth Factor-beta (TGF-β) and modulating the inflammatory

response, which collectively accelerate tissue regeneration.[3] Electrospinning is a versatile

technique used to fabricate nanofibrous scaffolds that mimic the native extracellular matrix

(ECM), providing an ideal environment for cell attachment, proliferation, and differentiation.[4]

[5] Loading Tiger17 into electrospun nanofibrous mats made from biocompatible polymers

such as Polycaprolactone (PCL) and Cellulose Acetate (CA) offers a promising strategy for

developing advanced wound dressings that provide sustained local delivery of the therapeutic

peptide.[6][7]

These application notes provide a comprehensive overview of the development of Tiger17-

loaded electrospun nanofibrous mats, including detailed experimental protocols and

characterization data.
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I. Materials and Methods
Materials

Polycaprolactone (PCL)

Cellulose Acetate (CA)

Tiger17 Peptide (c[WCKPKPKPRCH-NH2])

Solvents: Acetone, N,N-Dimethylformamide (DMF), Chloroform (CDCl3)

Phosphate Buffered Saline (PBS)

Human Keratinocytes (HaCaT cells)

Human Dermal Fibroblasts (HDFs)

Cell Culture Media and Reagents

Preparation of Electrospinning Solutions
A blended solution of PCL and CA is prepared to achieve a final polymer concentration suitable

for electrospinning. A common ratio for the polymer blend is a 3:1 (w/w) of 14% PCL to 10%

CA.[6]

Protocol:

Prepare a 14% (w/v) PCL solution by dissolving PCL in a suitable solvent system (e.g.,

Chloroform:DMF).

Prepare a 10% (w/v) CA solution by dissolving CA in a suitable solvent system (e.g.,

Acetone:DMF).

Mix the PCL and CA solutions at a 3:1 ratio to obtain the final polymer blend solution.

Add Tiger17 to the polymer solution at the desired concentration (e.g., 0.1% w/w of the total

polymer weight) and stir until a homogenous solution is obtained.
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Electrospinning Process
The Tiger17-loaded polymer solution is electrospun to fabricate nanofibrous mats. The process

parameters need to be optimized to obtain uniform, bead-free nanofibers.

Protocol:

Load the Tiger17-polymer solution into a syringe fitted with a metallic needle.

Set up the electrospinning apparatus with a grounded collector (e.g., a rotating mandrel or a

flat plate covered with aluminum foil).

Apply a high voltage to the needle tip.

Pump the solution at a constant flow rate.

Collect the nanofibers on the collector.

Dry the nanofibrous mats under vacuum to remove any residual solvent.

Table 1: Electrospinning Parameters for PCL/CA Nanofibers

Parameter Value Reference

Polymer Ratio (PCL:CA) 14%:10% wt (3:1) [6]

Applied Voltage 24.7 kV [6]

Flow Rate 3.2 mL/h [6]

Needle-to-Collector Distance 21 cm [6]

Characterization of Nanofibrous Mats
The fabricated mats are characterized for their physicochemical properties.

1.4.1 Scanning Electron Microscopy (SEM)

SEM is used to visualize the morphology and determine the diameter of the electrospun

nanofibers.
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Protocol:

Mount a small section of the nanofibrous mat on an SEM stub using double-sided carbon

tape.

Sputter-coat the sample with a conductive material (e.g., gold or platinum).

Image the sample using an SEM.

Measure the diameter of at least 100 individual fibers from the SEM images using image

analysis software (e.g., ImageJ) to determine the average fiber diameter and distribution.

1.4.2 Fourier Transform Infrared (FTIR) Spectroscopy

FTIR is used to confirm the presence of the polymer and the encapsulated peptide and to

identify any potential chemical interactions.

Protocol:

Obtain FTIR spectra of the pure polymers (PCL, CA), pure Tiger17, and the Tiger17-loaded

nanofibrous mat.

Analyze the spectra for characteristic peaks of each component and any shifts that may

indicate interactions.

1.4.3 Thermal Analysis (TGA and DSC)

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are used to

evaluate the thermal stability and miscibility of the components in the nanofibers.

Protocol:

Perform TGA by heating the samples from room temperature to a high temperature (e.g.,

600°C) at a constant heating rate in a nitrogen atmosphere.

Perform DSC by heating the samples, followed by cooling and a second heating cycle to

determine the glass transition temperature (Tg), melting temperature (Tm), and crystallinity.
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1.4.4 Determination of Encapsulation Efficiency

The encapsulation efficiency (EE%) of Tiger17 in the nanofibers is determined to quantify the

amount of peptide successfully loaded.

Protocol:

Weigh a known amount of the Tiger17-loaded nanofibrous mat.

Dissolve the mat in a suitable solvent that dissolves both the polymers and the peptide.

Quantify the amount of Tiger17 in the solution using a suitable analytical method, such as

High-Performance Liquid Chromatography (HPLC) or a UV-Vis spectrophotometer with a

standard curve.

Calculate the EE% using the following formula: EE% = (Actual amount of Tiger17 in

nanofibers / Theoretical amount of Tiger17) x 100

In-Vitro Release Study
The release profile of Tiger17 from the nanofibrous mats is evaluated in a simulated

physiological environment.

Protocol:

Cut a known weight of the Tiger17-loaded nanofibrous mat into small pieces.

Immerse the samples in a known volume of Phosphate Buffered Saline (PBS, pH 7.4) at

37°C with gentle agitation.

At predetermined time intervals, withdraw an aliquot of the release medium and replace it

with fresh PBS to maintain sink conditions.

Quantify the concentration of Tiger17 in the collected aliquots using HPLC or a suitable

protein assay.

Calculate the cumulative percentage of Tiger17 released over time.
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II. Biological Assays
Cell Proliferation Assay
The effect of the released Tiger17 on the proliferation of skin cells (keratinocytes and

fibroblasts) is assessed.

Protocol:

Seed HaCaT cells or HDFs in 96-well plates at a suitable density.

After 24 hours, replace the medium with a medium containing different concentrations of

Tiger17 released from the nanofibrous mats (collected from the in-vitro release study) or with

standard Tiger17 solutions.

Incubate the cells for a specified period (e.g., 24, 48, 72 hours).

Assess cell proliferation using a standard assay such as the MTT or WST-1 assay.

Measure the absorbance at the appropriate wavelength and calculate the percentage of cell

proliferation relative to the control (cells treated with a medium without Tiger17).

Cell Migration (Scratch) Assay
The ability of Tiger17 to promote the migration of skin cells is evaluated using a scratch assay.

Protocol:

Grow HaCaT cells or HDFs to confluence in 6-well plates.

Create a "scratch" or a cell-free gap in the confluent monolayer using a sterile pipette tip.

Wash the wells with PBS to remove detached cells.

Add a medium containing the released Tiger17 or standard Tiger17 solutions.

Capture images of the scratch at different time points (e.g., 0, 12, 24 hours).
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Measure the width of the scratch at multiple points and calculate the percentage of wound

closure over time.

III. Data Presentation
Table 2: Physicochemical Characterization of Tiger17-Loaded Nanofibrous Mats

Parameter Result

Average Fiber Diameter 194 - 278 nm[8]

Morphology Bead-free, uniform fibers[8]

Encapsulation Efficiency Data not available in the provided search results

Thermal Decomposition (TGA) Data not available in the provided search results

Glass Transition Temp. (DSC) Data not available in the provided search results

Table 3: In-Vitro Release Profile of Tiger17 from Nanofibrous Mats

Time (hours) Cumulative Release (%)

1 Data not available in the provided search results

6 Data not available in the provided search results

12 Data not available in the provided search results

24 Data not available in the provided search results

48 Data not available in the provided search results

72 Data not available in the provided search results

Table 4: Biological Activity of Tiger17
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Assay Cell Type
Tiger17
Concentration
(µg/mL)

Result
(Increase in
Proliferation/M
igration)

Reference

Proliferation HaCaT 2.5 20% [3]

5 60% [3]

10 110% [3]

20 200% [3]

Proliferation HSFs 2.5 15% [3]

5 40% [3]

10 60% [3]

20 95% [3]

Migration HaCaT 20

Significant

increase after

24h

[3]

IV. Visualizations
Signaling Pathway of Tiger17 in Wound Healing
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Caption: Tiger17 signaling pathway in wound healing.
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Experimental Workflow for Developing Tiger17-Loaded
Nanofibrous Mats

1. Preparation of
PCL/CA/Tiger17 Solution

2. Electrospinning

3. Physicochemical
Characterization 4. In-Vitro Release Study Tiger17-Loaded

Nanofibrous Mat

SEM FTIR TGA/DSC Encapsulation Efficiency 5. Biological Assays

Cell Proliferation Cell Migration

Click to download full resolution via product page

Caption: Workflow for Tiger17-loaded mat development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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